Methyl 4-(3-methylphenyl)-4-oxobut-2-enoate
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Overview
Description
- is an organic compound with the molecular formula
- It consists of a methyl ester group attached to a 4-(3-methylphenyl)-4-oxobut-2-enoate moiety.
- The compound’s structure includes a benzene ring and a carbonyl group, making it an interesting target for synthetic and biological studies.
Methyl 4-(3-methylphenyl)-4-oxobut-2-enoate: C11H14O4
.Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s mechanism of action depends on its specific application.
- If used as a drug lead, it may interact with enzymes, receptors, or other biological targets.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
CAS No. |
113709-51-6 |
---|---|
Molecular Formula |
C12H12O3 |
Molecular Weight |
204.22 g/mol |
IUPAC Name |
methyl 4-(3-methylphenyl)-4-oxobut-2-enoate |
InChI |
InChI=1S/C12H12O3/c1-9-4-3-5-10(8-9)11(13)6-7-12(14)15-2/h3-8H,1-2H3 |
InChI Key |
KCXQFCDPNIFGNJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C=CC(=O)OC |
Origin of Product |
United States |
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